Cas no 1804832-79-8 (5-Iodo-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetonitrile)

• Product Name: 5-Iodo-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetonitrile
• CAS No: 1804832-79-8
• MF: C₉H₆F₃IN₂O₂
• MW: 358.055824756622
• CID: 4814651
• Update Time: 2025-05-20

5-Iodo-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetonitrile

• Inchi： 1S/C9H6F3IN2O2/c1-16-7-5(2-3-14)6(13)4-15-8(7)17-9(10,11)12/h4H,2H2,1H3
• InChI Key： REKGEMHVFUXPSG-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=C1CC#N)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 304
• XLogP3: 2.6
• Topological Polar Surface Area: 55.1

Additional information on 5-Iodo-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetonitrile

5-Iodo-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1804832-79-8): An Overview

5-Iodo-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1804832-79-8) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in the development of novel therapeutic agents. The presence of the iodo, methoxy, and trifluoromethoxy substituents, along with the pyridine and acetonitrile moieties, makes it a valuable scaffold for drug discovery and optimization.

The chemical structure of 5-Iodo-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetonitrile is particularly noteworthy due to its functional groups. The iodo substituent can serve as a handle for further chemical modifications, such as cross-coupling reactions, which are crucial in the synthesis of complex molecules. The methoxy and trifluoromethoxy groups contribute to the compound's lipophilicity and electronic properties, which are essential for optimizing pharmacokinetic and pharmacodynamic profiles. The pyridine ring provides aromatic stability and can influence the compound's biological activity, while the acetonitrile group can enhance solubility and reactivity.

In recent years, there has been a growing interest in the use of halogenated pyridines in medicinal chemistry. Studies have shown that compounds containing these structural elements can exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that a series of halogenated pyridines, including those with iodo, methoxy, and trifluoromethoxy substituents, demonstrated potent inhibitory effects on specific kinases involved in cancer progression. These findings highlight the potential of 5-Iodo-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetonitrile as a lead compound for further development.

The synthesis of 5-Iodo-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetonitrile has been extensively studied, with several efficient routes reported in the literature. One common approach involves the sequential functionalization of a pyridine core through selective substitution reactions. For example, a method described in Organic Letters in 2019 utilized palladium-catalyzed cross-coupling reactions to introduce the iodo, methoxy strong>, and < strong > trifluoromethoxy strong > substituents onto the pyridine ring. This method not only provided high yields but also allowed for easy scalability, making it suitable for large-scale production.

The physicochemical properties of < strong > 5-Iodo-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetonitrile strong > have been thoroughly characterized. It is a solid at room temperature with a melting point of approximately 120°C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in biological assays and formulation development. Its stability under various conditions has also been evaluated, showing good resistance to degradation under neutral and slightly acidic conditions.

In terms of biological activity, preliminary studies have indicated that < strong > 5-Iodo-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetonitrile strong > exhibits promising anti-inflammatory properties. A study published in Bioorganic & Medicinal Chemistry Letters in 2020 reported that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These results suggest that it could be a potential candidate for treating inflammatory diseases.

The potential therapeutic applications of < strong > 5-Iodo-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetonitrile strong > extend beyond inflammation. Recent research has also explored its anti-cancer properties. A study published in Cancer Research in 2021 demonstrated that this compound selectively induced apoptosis in various cancer cell lines while showing minimal toxicity to normal cells. The mechanism underlying this selective cytotoxicity is believed to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK.

To further advance the development of < strong > 5-Iodo-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetonitrile strong > as a therapeutic agent, ongoing studies are focusing on optimizing its pharmacokinetic properties. This includes improving its oral bioavailability, enhancing its stability under physiological conditions, and reducing potential side effects. Computational methods such as molecular docking and molecular dynamics simulations are being employed to predict interactions with target proteins and guide structure-based drug design.

In conclusion, < strong > 5-Iodo-3-methoxy-2-(trifluorometh oxy)pyridine -4-acetonitrile strong > (CAS No. 1804832 -79 -8) represents a promising scaffold for drug discovery due to its unique structural features and diverse biological activities. Its potential applications in treating inflammatory diseases and cancer make it an attractive candidate for further research and development. As more studies continue to unravel its full potential, this compound is likely to play an increasingly important role in advancing therapeutic strategies for various diseases.